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Compound of Interest

Compound Name: 2,2"-Dinitrobibenzyl

Cat. No.: B146402

This technical guide provides a comprehensive overview of the core properties, synthesis, and
analytical characterization of 2,2'-Dinitrobibenzyl, a key intermediate in pharmaceutical
synthesis. The information is intended for researchers, scientists, and professionals in drug
development and organic synthesis.

Physicochemical Properties

2,2'-Dinitrobibenzyl is a yellow crystalline solid at room temperature.[1] It is sparingly soluble
in water but shows solubility in organic solvents such as ethanol and acetone.[1] Key
physicochemical data are summarized in the table below.
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Property Value Source
Molecular Formula C14H12N204 [1112]
Molecular Weight 272.26 g/mol [2]

CAS Number 16968-19-7 [1]
Melting Point 121-122 °C [3114]
Boiling Point (Predicted) 391.6 £ 22.0 °C at 760 mmHg [2][3]

Density (Experimental)

1.452 g/cm3

[5]

Appearance

Light yellow powder/White to
Orange to Green powder to

crystal

[1](6]

Spectroscopic Data

The structural identity of 2,2'-Dinitrobibenzyl is well-characterized by various spectroscopic

techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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Chemical Coupling

Nucleus Solvent Shift (8) Multiplicity Constant Assighment
ppm (J) Hz

H CDCls 7.96 dd 8.2,1.2 H-3

7.54 pseudo t H-5

7.42 dd 7.7,1.3 H-6

7.38 pseudo t H-4

3.25 S CH2

13C CDCls 149.37

136.01

133.30

132.49

127.56

124.84

34.44

Source:[4]

Mass Spectrometry (MS)

The electron ionization (EI) mass spectrum of 2,2'-Dinitrobibenzyl shows characteristic

fragmentation patterns.
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miz Relative Intensity (%) Assighment
273 1 [M+H]*
255 8
237 9
178 21
136 100
120 70
92 85
Source:[4]

Infrared (IR) Spectroscopy

Key IR absorption bands are observed at: 2962, 2854, 2343, 1608, 1576, 1509, 1443, 1344,
1310, 1262, 1201, 1164, 1126, 1073, 1041, 959, 859, 787, 749, 704, 666, 567, 531, 421 cm™1,

[4]

X-ray Crystallography

Single-crystal X-ray diffraction analysis has provided detailed insights into the three-
dimensional structure of 2,2'-Dinitrobibenzyl.

Parameter Value
Crystal System Monoclinic
Space Group P2/c

a=7.5678 (8) Ab = 14.4964 (16) Ac = 5.9874

Unit Cell Dimensions
(5) Ap = 108.607 (6)°

Volume 622.52 (11) As

4 2
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Source:[5]

In the solid state, the molecule possesses an inversion center at the midpoint of the ethylene
bridge.[5] The nitro group is inclined at an angle of 33.2° to the plane of the phenyl ring.[5]

Synthesis and Reactivity

2,2'-Dinitrobibenzyl is primarily synthesized via the oxidative coupling of 2-nitrotoluene. It
serves as a crucial intermediate in the synthesis of the antiepileptic drug Carbamazepine.[2][7]

Oxidative Coupling Reduction Cyclization Carbamoylation

o-Nitrotoluene 2,2"-Dinitrobibenzy! Carbamazepine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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